Cas no 347362-31-6 (1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI))

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
• CAS No: 347362-31-6
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 1017810
• PubChem ID: 45081594
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
• methyl 5-carbonochloridoyl-1H-pyrrole-2-carboxylate
• DTXSID30664710
• methyl 5-(chlorocarbonyl)-1H-pyrrole-2-carboxylate
• 347362-31-6

• Inchi： 1S/C7H6ClNO3/c1-12-7(11)5-3-2-4(9-5)6(8)10/h2-3,9H,1H3
• InChI Key： VABGUQPFMWYHTM-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=O)OC)N1)=O

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.2Ų